molecular formula C14H21N B8321062 [4-(Cyclohexylmethyl)phenyl]methanamine

[4-(Cyclohexylmethyl)phenyl]methanamine

Cat. No.: B8321062
M. Wt: 203.32 g/mol
InChI Key: RKPRRUNWJREZBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[4-(Cyclohexylmethyl)phenyl]methanamine is a primary amine featuring a phenyl ring substituted at the para position with a cyclohexylmethyl group. The cyclohexylmethyl moiety confers significant lipophilicity and steric bulk, which can influence its physicochemical properties and biological interactions.

Properties

Molecular Formula

C14H21N

Molecular Weight

203.32 g/mol

IUPAC Name

[4-(cyclohexylmethyl)phenyl]methanamine

InChI

InChI=1S/C14H21N/c15-11-14-8-6-13(7-9-14)10-12-4-2-1-3-5-12/h6-9,12H,1-5,10-11,15H2

InChI Key

RKPRRUNWJREZBG-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)CC2=CC=C(C=C2)CN

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparisons with Similar Compounds

Substituted Phenylmethanamines

a. N-(Cyclohexylmethyl)(phenyl)methanamine hydrochloride
  • Structure : Similar to the target compound but includes a hydrochloride salt and a benzyl linkage.
  • Molecular Formula : C₁₄H₂₂ClN (MW: 239.79 g/mol) .
  • Key Differences : The hydrochloride salt enhances water solubility but may reduce membrane permeability compared to the free base form of the target compound.
b. [4-(3-Chlorophenyl)phenyl]methanamine hydrochloride
  • Structure : Biphenyl system with a chlorine atom at the 3-position.
  • Molecular Formula : C₁₃H₁₂ClN (MW: 217.70 g/mol) .
  • Key Differences : The electron-withdrawing chlorine substituent increases polarity and may alter receptor-binding affinity compared to the electron-donating cyclohexylmethyl group.
c. 4-(Difluoromethoxy)phenylmethanamine hydrochloride
  • Structure : Difluoromethoxy group at the para position.
  • Molecular Formula: C₁₄H₁₄ClF₂NO (MW: 285.72 g/mol) .
  • Key Differences : The difluoromethoxy group enhances metabolic stability and lipophilicity, similar to cyclohexylmethyl but with distinct electronic effects.

Cyclohexyl-Containing Amines

a. 4,4'-Methylenebis(cyclohexylamine) (PACM)
  • Structure : Two cyclohexylamine groups linked by a methylene bridge.
  • Molecular Formula : C₁₃H₂₆N₂ (MW: 210.36 g/mol) .
  • Key Differences: The dimeric structure increases molecular weight and introduces geometric isomerism (trans-trans, cis-cis, cis-trans), which can complicate synthesis and purification compared to the monomeric target compound.
b. [3-(Cyclohexylmethoxy)phenyl]methanamine
  • Structure : Cyclohexylmethoxy substituent at the meta position.
  • Molecular Formula: C₁₄H₂₁NO (MW: 219.33 g/mol) .
  • Key Differences: The ether linkage (vs. methylene in the target compound) reduces lipophilicity (predicted logP: ~3.5 vs.

Heterocyclic Methanamines

a. (2-(4-Chlorophenyl)oxazol-4-yl)methanamine
  • Structure : Oxazole ring with a 4-chlorophenyl substituent.
  • Molecular Formula : C₁₀H₉ClN₂O (MW: 208.65 g/mol) .
b. [4-(Thiomorpholin-4-ylmethyl)phenyl]methanamine
  • Structure : Thiomorpholine ring attached via a methylene group.
  • Molecular Formula : C₁₂H₁₈N₂S (MW: 222.35 g/mol) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.